3-cyclopropyl-2-[(imidazo[1,2-a]pyridin-2-ylmethyl)thio]-4(3H)-quinazolinone

• IUPAC Name: 3-cyclopropyl-2-(imidazo[1,2-a]pyridin-2-ylmethylsulfanyl)quinazolin-4-one
• InChI: InChI=1S/C19H16N4OS/c24-18-15-5-1-2-6-16(15)21-19(23(18)14-8-9-14)25-12-13-11-22-10-4-3-7-17(22)20-13/h1-7,10-11,14H,8-9,12H2
• InChI Key: NJDWRJCXUDSLLC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=O)C3=CC=CC=C3N=C2SCC4=CN5C=CC=CC5=N4
• Molecular Formula: C19H16N4OS
• Molecular Weight: 348.4 g/mol

Description

3-cyclopropyl-2-[(imidazo[1,2-a]pyridin-2-ylmethyl)thio]-4(3H)-quinazolinone is a useful research compound. Its molecular formula is C19H16N4OS and its molecular weight is 348.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 348.10448232 g/mol and the complexity rating of the compound is 564. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activities

• Research has been conducted on the synthesis of imidazo[1,2-a]pyridines substituted at the 3-position as potential antiulcer agents, although they did not show significant antisecretory activity but demonstrated good cytoprotective properties in ethanol and HCl models, highlighting their potential in developing treatments for ulcerative conditions (Starrett et al., 1989).

Chemical Reactivity and Properties

• Studies on cyanomethyl derivatives of imidazo[1,2-a]pyridine and related structures have shed light on their reactivity, offering pathways for the development of novel compounds with potential biological activities. This includes the formation of 5-amino-4-imidazo[1,2-a]-pyridin-2-yl-1-phenyl-1,2-dihydro-3H-pyrrol-3-one and 2-amino-1-ethyl-3-imidazol[1,2-a]pyridin-2-yl-4(1H)-quinolinone through acylation and addition reactions (Kutrov et al., 2008).

Antiviral Applications

• Imidazo[1,2-a]pyridines with a thioether side chain at the 3 position have been synthesized and reported to show pronounced activity against human cytomegalovirus and varicella-zoster virus, underlining the scaffold's potential as a base for antiviral agents (Gueiffier et al., 1998).

Scaffold for Therapeutic Agents

• The imidazo[1,2-a]pyridine scaffold has been recognized for its broad range of applications in medicinal chemistry, including roles as anticancer, antimicrobial, antiviral, and antidiabetic agents, among others. This has led to its inclusion in various marketed preparations and ongoing research into structural modifications to discover and develop novel therapeutic agents (Deep et al., 2016).

Novel Synthesis Methods

• A facile access to 2-CF3-imidazo[1,2-a]pyridines has been described, providing a simple and efficient cyclization reaction under mild conditions, which opens new avenues for the synthesis of imidazo[1,2-a]pyridine derivatives with potential pharmaceutical applications (Krasovsky et al., 2002).